Cas no 1955518-66-7 (5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid)

5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid is a heterocyclic compound featuring a cyclopropyl-substituted isoxazole core linked to a methylthiophene moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The carboxylic acid functional group enhances its utility as a versatile intermediate for further derivatization, such as amide or ester formation. Its fused aromatic and heterocyclic components contribute to stability and selective binding properties, making it valuable in the development of biologically active molecules. The compound's well-defined synthesis pathway ensures consistent purity, supporting its use in high-precision chemical applications.

5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid structure

1955518-66-7 structure

Product Name:5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid

CAS No:1955518-66-7

MF:C₁₂H₁₁NO₃S

MW:249.285641908646

CID:5720445

PubChem ID:91811879

Update Time:2025-06-07

5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-265332
- 5-cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid
- 5-cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylicacid
- F1907-0535
- AKOS026706403
- 5-cyclopropyl-3-(5-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid
- 1955518-66-7
- 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-(5-methyl-2-thienyl)-
- 5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid
- Inchi： 1S/C12H11NO3S/c1-6-2-5-8(17-6)10-9(12(14)15)11(16-13-10)7-3-4-7/h2,5,7H,3-4H2,1H3,(H,14,15)
- InChI Key： YAFJLSBMHJJJHC-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C1C(C(=O)O)=C(C2CC2)ON=1

Computed Properties

Exact Mass: 249.04596439g/mol
Monoisotopic Mass: 249.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 91.6Å²

Experimental Properties

Density: 1.408±0.06 g/cm3(Predicted)
Boiling Point: 389.8±42.0 °C(Predicted)
pka: 2.73±0.50(Predicted)

5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C264531-100mg	5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic Acid	1955518-66-7	100mg	$ 115.00	2022-04-01
TRC	C264531-500mg	5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic Acid	1955518-66-7	500mg	$ 435.00	2022-04-01
TRC	C264531-1g	5-Cyclopropyl-3-(5-methylthiophen-2-yl)isoxazole-4-carboxylic Acid	1955518-66-7	1g	$ 660.00	2022-04-01
Enamine	EN300-265332-0.05g	5-cyclopropyl-3-(5-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid	1955518-66-7	0.05g	$1272.0	2023-04-24
Enamine	EN300-265332-0.1g	5-cyclopropyl-3-(5-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid	1955518-66-7	0.1g	$1332.0	2023-04-24
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Enamine	EN300-265332-1.0g	5-cyclopropyl-3-(5-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid	1955518-66-7	1g	$1515.0	2023-04-24
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Enamine	EN300-265332-5.0g	5-cyclopropyl-3-(5-methylthiophen-2-yl)-1,2-oxazole-4-carboxylic acid	1955518-66-7	5g	$4391.0	2023-04-24